Cas no 2229179-79-5 (3-amino-1-2-(methoxymethyl)oxan-2-ylcyclobutane-1-carboxylic acid)

• Product Name: 3-amino-1-2-(methoxymethyl)oxan-2-ylcyclobutane-1-carboxylic acid
• CAS No: 2229179-79-5
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 5839197
• PubChem ID: 165792703
• Update Time: 2023-12-26

3-amino-1-2-(methoxymethyl)oxan-2-ylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-2-(methoxymethyl)oxan-2-ylcyclobutane-1-carboxylic acid
• 2229179-79-5
• EN300-1737771
• 3-amino-1-[2-(methoxymethyl)oxan-2-yl]cyclobutane-1-carboxylic acid

• Inchi： 1S/C12H21NO4/c1-16-8-12(4-2-3-5-17-12)11(10(14)15)6-9(13)7-11/h9H,2-8,13H2,1H3,(H,14,15)
• InChI Key： MSMMOCNTYBUANF-UHFFFAOYSA-N
• SMILES： O1CCCCC1(COC)C1(C(=O)O)CC(C1)N

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 81.8Ų